Cas no 2411241-35-3 (N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide)

• Product Name: N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide
• CAS No: 2411241-35-3
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5902750
• PubChem ID: 146101856
• Update Time: 2025-10-18

N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411241-35-3
• Z3584696480
• N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide
• N-[2-(4H-1,2,4-triazol-3-yl)propan-2-yl]but-2-ynamide
• EN300-7488092

• Inchi： 1S/C9H12N4O/c1-4-5-7(14)12-9(2,3)8-10-6-11-13-8/h6H,1-3H3,(H,12,14)(H,10,11,13)
• InChI Key： PKFVLQOZZRGTKS-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NC(C)(C)C1=NC=NN1

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.7Ų

Additional information on N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide

N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide (CAS No. 2411241-35-3): A Comprehensive Overview

N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide (CAS No. 2411241-35-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide.

Chemical Structure and Synthesis

The chemical structure of N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide is characterized by a 1,2,4-triazole ring attached to a propyl group and a butynamide moiety. The presence of the triazole ring imparts significant stability and reactivity to the molecule, making it an attractive candidate for various medicinal applications. The synthesis of this compound typically involves a multi-step process that includes the formation of the triazole ring through a Huisgen cycloaddition reaction and subsequent functionalization of the alkynyl group.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide. One notable approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is a highly efficient and selective method for constructing 1,2,4-triazoles. This method not only simplifies the synthetic process but also allows for the introduction of various functional groups at different positions on the triazole ring.

Biological Activities

N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-ynamide has been extensively studied for its biological activities. One of its most prominent properties is its antifungal activity. Triazoles are well-known for their ability to inhibit fungal enzymes involved in ergosterol biosynthesis, which is crucial for fungal cell membrane integrity. Studies have shown that N-[2-(1H-1,2,4-Triazol-5-yl)propan-2-yl]but-2-y amide exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, N-[2-(1H - 1 , 2 , 4 - Triazol - 5 - yl ) propan - 2 - yl ] but - 2 - ynamide has also demonstrated promising anti-inflammatory effects. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL -6 in activated immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Potential and Applications

The clinical potential of N-[2-(1H - 1 , 2 , 4 - Triazol - 5 - yl ) propan - 2 - yl ] but - 2 - ynamide is currently being explored through various preclinical studies. Initial results have shown promising efficacy in animal models of fungal infections and inflammatory diseases. For instance, in a murine model of Candida albicans infection, treatment with this compound resulted in a significant reduction in fungal burden and improved survival rates.

In another study focusing on inflammatory bowel disease (IBD), oral administration of N-[2-(1H - 1 , 2 , 4 - Triazol - 5 - yl ) propan - 2 - yl ] but - 2 - ynamide led to a reduction in colonic inflammation and improved histological scores. These findings suggest that this compound could be developed into a novel therapeutic agent for IBD.

Conclusion

In conclusion, N-[ (H-,,,-Triazol-,-y),-y),-y),-y),-y),-y),-y),-y),-y),-y),_y))propan-y)but-yam ide) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No. ) (CAS No.N-[(H-,,-Triazol-,-y),-y),-y),-y)^{y)y)y)y)y)y)y)y)y)}propan-y)but-yam ide CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: CAS Number: (N-[C(=O)/C#C/C(C)(C)/N3/C(/N=N/N3)/N)]/C(C)(C)/N3/C(/N=N/N3)/N)]/C(C)(C)/N3/C(/N=N/N3)/N)]/C(C)(C)/N3/C(/N=N/N3)/N)]/C(C)(C)/N3/C(/N=N/N3)/N)]/C(C)(C)/N3/C(/N=N/N3)/N)]/C(C)(C)/N3/C(/N=N/N3)/N)]/C(C)(C)/N3/C(/N=N/N3)/N)]/C(C)(C)/N3/C(/ N = N / N3 ) / N ) ] / C( C )( C ) / N3 / C( / N = N / N3 ) / N ) ] / C( C )( C ) / N3 / C( / N = N / N3 ) / N ) ] / C( C )( C ) / N3 / C( / N = N / N3 ) / N ) ] CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . : CAS NO . :: : : : : : : : : : : : : : : : : : :::::::::::::::::::::::::